Cas no 76971-22-7 (Komarovidine)

Komarovidine structure
Komarovidine structure
Product Name:Komarovidine
CAS No:76971-22-7
MF:C20H15N3
MW:297.353204011917
CID:2003412
PubChem ID:40556985
Update Time:2025-04-21

Komarovidine Chemical and Physical Properties

Names and Identifiers

    • Komarovidine
    • 1-quinolin-8-yl-4,9-dihydro-3H-pyrido[3,4-b]indole
    • 1-(Quinolin-8-yl)-4,9-dihydro-3H-pyrido[3,4-b]indole
    • DTXSID80654500
    • 1-(Quinolin-8-yl)-4,9-dihydro-3H-beta-carboline
    • 76971-22-7
    • Inchi: 1S/C20H15N3/c1-2-9-17-14(7-1)15-10-12-22-19(20(15)23-17)16-8-3-5-13-6-4-11-21-18(13)16/h1-9,11,23H,10,12H2
    • InChI Key: BGJQSTOJEPGFPD-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C2CCN=C(C3=CC=CC4=CC=CN=C34)C1=2

Computed Properties

  • Exact Mass: 297.126597491g/mol
  • Monoisotopic Mass: 297.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 41Ų

Komarovidine Pricemore >>

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